molecular formula C9H14O B8745439 4-Isopropylidenecyclohexanone CAS No. 19620-36-1

4-Isopropylidenecyclohexanone

Cat. No. B8745439
CAS RN: 19620-36-1
M. Wt: 138.21 g/mol
InChI Key: UJYNKPIXFNHCOE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Isopropylidenecyclohexanone is a useful research compound. Its molecular formula is C9H14O and its molecular weight is 138.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Isopropylidenecyclohexanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Isopropylidenecyclohexanone including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

19620-36-1

Product Name

4-Isopropylidenecyclohexanone

Molecular Formula

C9H14O

Molecular Weight

138.21 g/mol

IUPAC Name

4-propan-2-ylidenecyclohexan-1-one

InChI

InChI=1S/C9H14O/c1-7(2)8-3-5-9(10)6-4-8/h3-6H2,1-2H3

InChI Key

UJYNKPIXFNHCOE-UHFFFAOYSA-N

Canonical SMILES

CC(=C1CCC(=O)CC1)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

p-Toluenesulfonic acid (31.16 g, 164 mmol) was added to a solution of ketal (2, 23.0 g, 126 mmol) in acetone (2.3 L) and water (138 mL). The reaction mixture was heated to reflux and maintained at reflux for 3.5 h. The mixture was cooled to room temperature, treated with saturated sodium bicarbonate (60 mL) and concentrated under vacuum. The resulting oily residue was extracted with ethyl acetate (2×130 mL), washed with water (100 mL), then brine (100 mL), and dried over sodium sulfate. The filtered organic layer was concentrated under vacuum to give an oil. Weight: 16 g. Weight yield: 92%. 1H-NMR (400 MHz, CDCl3): δ 1.69 (s, 6H), 2.35 (t, 4H), 2.50 (t, 4H). MS (APCI method): No molecular ion peak was observed (Note: 1H-NMR showed the presence of ˜2% of ketal 2 but used without purification).
Quantity
31.16 g
Type
reactant
Reaction Step One
[Compound]
Name
ketal
Quantity
23 g
Type
reactant
Reaction Step One
Quantity
2.3 L
Type
reactant
Reaction Step One
Name
Quantity
138 mL
Type
solvent
Reaction Step One
Quantity
60 mL
Type
reactant
Reaction Step Two
[Compound]
Name
ketal
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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